O-Butyl Dabigatran-d3 Ethyl Ester
CAS No.:
Cat. No.: VC0204056
Molecular Formula: C₃₂H₃₄D₃N₇O₅
Molecular Weight: 602.7
* For research use only. Not for human or veterinary use.

Specification
Molecular Formula | C₃₂H₃₄D₃N₇O₅ |
---|---|
Molecular Weight | 602.7 |
Introduction
Chemical Identity and Structural Characterization
O-Butyl Dabigatran-d3 Ethyl Ester is a deuterated derivative of dabigatran ethyl ester with specific modifications. The compound is also known as N-[[2-[[[4-[[(Butoxycarbonyl)amino]iminomethyl]phenyl]amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinylβ-alanine-d3 Ethyl Ester or Dabigatran Impurity D-d3 . Its structure contains a trideuteriomethyl group on the benzimidazole ring, differentiating it from the non-deuterated analog.
Basic Chemical Properties
The chemical and physical properties of O-Butyl Dabigatran-d3 Ethyl Ester are summarized in the following table:
Property | Value |
---|---|
Chemical Formula | C32H34D3N7O5 |
Molecular Weight | 602.7 g/mol |
Physical Appearance | Powder |
Purity (Commercial) | 98% |
CAS Number | Not Assigned |
Solubility | Soluble in chloroform, dichloromethane, DMSO |
Storage Conditions | 2-8°C, protected from air and light |
The compound features several functional groups including an ethyl ester, a butoxycarbonyl group, and a benzimidazole core structure . The three deuterium atoms replace hydrogen in the methyl group attached to the benzimidazole nitrogen, giving the compound its characteristic mass spectrometric properties.
Structural Identifiers
For analytical and reference purposes, the compound can be identified using several structural notations:
Identifier Type | Value |
---|---|
SMILES | [2H]C([2H])([2H])n1c(CNc2ccc(cc2)C(=N)NC(=O)OCCCC)nc3cc(ccc13)C(=O)N(CCC(=O)OCC)c4ccccn4 |
IUPAC Name | ethyl 3-[[2-[[4-(N-butoxycarbonylcarbamimidoyl)anilino]methyl]-1-(trideuteriomethyl)benzimidazole-5-carbonyl]-pyridin-2-ylamino]propanoate |
Accurate Mass | 602.304 |
The SMILES notation and IUPAC name provide specific structural information that can help researchers identify and characterize the compound in various analytical methods .
Pharmaceutical Relevance and Applications
O-Butyl Dabigatran-d3 Ethyl Ester plays a significant role in pharmaceutical research and development, particularly in relation to dabigatran, a direct thrombin inhibitor used as an anticoagulant.
Role as Reference Standard
As an isotope-labeled compound, O-Butyl Dabigatran-d3 Ethyl Ester serves as a valuable reference standard in analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS) applications. The deuterium labeling provides a mass shift that allows for accurate quantification and differentiation from non-labeled counterparts .
Antithrombotic Research
While O-Butyl Dabigatran-d3 Ethyl Ester itself is primarily used as an analytical tool, it is related to compounds with significant antithrombotic properties. Dabigatran, the parent compound, is a nonpeptide direct thrombin inhibitor used in the prevention and treatment of thromboembolic disorders . Understanding the properties and behavior of related compounds and impurities like O-Butyl Dabigatran-d3 Ethyl Ester is crucial for the development and improvement of antithrombotic therapies.
Storage Parameter | Recommendation |
---|---|
Temperature | 2-8°C (refrigerated) |
Protection | Shield from air and light |
Container | Sealed, preferably in original packaging |
Long-term Storage | Freezing may be appropriate |
These conditions help prevent degradation and ensure the compound remains suitable for analytical purposes .
Synthesis and Related Compounds
Understanding the synthesis and relationship of O-Butyl Dabigatran-d3 Ethyl Ester to other compounds provides context for its use in research and pharmaceutical development.
Comparison with Similar Compounds
Several related compounds exist with slight structural variations:
Compound | Molecular Formula | Molecular Weight | Key Difference |
---|---|---|---|
O-Butyl Dabigatran-d3 Ethyl Ester | C32H34D3N7O5 | 602.7 | Contains trideuteriomethyl group |
O-(2-Ethylbutyl) Dabigatran-d3 Ethyl Ester | C34D3H38N7O5 | 630.752 | Contains 2-ethylbutyl group instead of butyl |
Dabigatran Ethyl Ester | C32H37N7O5 | ~599.7 | No deuterium atoms |
The structural differences between these compounds, particularly the different alkyl groups on the carbamate function and the presence of deuterium atoms, make them useful for different analytical purposes .
Analytical Applications
The unique properties of O-Butyl Dabigatran-d3 Ethyl Ester make it particularly valuable in various analytical applications.
Mass Spectrometry
In mass spectrometry, deuterium-labeled compounds like O-Butyl Dabigatran-d3 Ethyl Ester serve as internal standards that co-elute with the analyte of interest but can be distinguished by mass. This is particularly important in:
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Quantitative analysis of pharmaceutical compounds
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Metabolite identification studies
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Impurity profiling of drug substances
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Bioanalytical method development and validation
The three deuterium atoms create a mass shift of +3 amu compared to the non-deuterated analog, allowing for accurate differentiation and quantification.
Pharmaceutical Quality Control
In pharmaceutical manufacturing, the detection and quantification of impurities are critical aspects of quality control. O-Butyl Dabigatran-d3 Ethyl Ester serves as a reference standard for:
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Identifying specific impurities in dabigatran formulations
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Developing and validating analytical methods
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Establishing system suitability for analytical procedures
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Confirming the identity of unknown compounds in finished pharmaceutical products
Specification | Value |
---|---|
Purity | ≥98% |
Format | Neat powder |
Shipping Conditions | Room temperature |
Country of Origin | Canada (for some suppliers) |
Typical Package Sizes | 1mg, 2.5mg, 5mg, 10mg |
These specifications ensure the compound's suitability for analytical and research applications .
Regulatory Considerations
As a research chemical and reference standard, O-Butyl Dabigatran-d3 Ethyl Ester may be subject to certain regulatory controls:
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It may require documentation to meet relevant regulations
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Some suppliers classify it as a controlled product
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It may be produced on a made-to-order basis
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International shipping may involve additional documentation requirements
Researchers should consult with their institutional policies and local regulations before ordering and using this compound.
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